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Compound of Interest

Compound Name: Stearyl myristate

Cat. No.: B1218668 Get Quote

An In-depth Technical Guide to Stearyl Myristate for Researchers and Drug Development

Professionals

Stearyl myristate, a saturated fatty acid ester, is a compound of growing interest in various

scientific and industrial fields, including pharmaceutical sciences. This technical guide provides

a comprehensive overview of its chemical properties, synthesis, and potential applications for

researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties
Stearyl myristate, with the CAS Number 3234-81-9, is the ester of stearyl alcohol and myristic

acid.[1] Its chemical formula is C32H64O2, and it has a molecular weight of 480.85 g/mol .[1][2]

This waxy solid is characterized by its emollient properties, making it a valuable excipient in

topical formulations. It is soluble in oils and lipids but insoluble in water.
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Property Value Source

CAS Number 3234-81-9 [1]

Molecular Formula C32H64O2 [3]

Molecular Weight 480.85 g/mol

IUPAC Name octadecyl tetradecanoate

Synonyms

Myristic acid, octadecyl ester;

n-Octadecyl n-tetradecanoate;

Stearyl tetradecanoate;

Octadecyl myristate

Physical State Solid Larodan

Purity >99% Larodan

Storage Room temperature Larodan

Synthesis of Stearyl Myristate
The synthesis of stearyl myristate is typically achieved through the esterification of myristic

acid with stearyl alcohol. This reaction can be catalyzed by acids or enzymes.

General Experimental Protocol for Chemical Synthesis
A common method for the synthesis of fatty acid esters like stearyl myristate is direct

esterification. The following is a generalized protocol based on the synthesis of similar esters:

Reactants: Myristic acid and stearyl alcohol are used as the primary reactants.

Catalyst: A suitable acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is employed.

Solvent: A non-polar organic solvent like toluene can be used to facilitate the reaction and

remove water by azeotropic distillation.

Reaction Conditions: The reaction mixture is typically heated under reflux with continuous

removal of water to drive the equilibrium towards the formation of the ester.
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Purification: After the reaction is complete, the mixture is cooled, and the catalyst is

neutralized. The organic layer is then washed with water and brine, dried over an anhydrous

salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure. The resulting

crude product can be further purified by recrystallization or chromatography.

Enzymatic Synthesis Workflow
An environmentally friendly alternative to chemical synthesis is enzymatic esterification, often

utilizing lipases.
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Caption: Workflow for the enzymatic synthesis of stearyl myristate.

Potential Applications in Drug Development
While stearyl myristate is predominantly used in the cosmetics industry, its physicochemical

properties suggest potential applications in pharmaceutical formulations, particularly in drug

delivery systems.
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Role in Topical and Transdermal Drug Delivery
As an emollient and penetration enhancer, stearyl myristate can be explored for its utility in

topical and transdermal drug delivery systems. Its lipid nature can facilitate the transport of

active pharmaceutical ingredients (APIs) across the stratum corneum.

Formulation of Lipid-Based Nanoparticles
Fatty acid esters are key components in the formulation of solid lipid nanoparticles (SLNs) and

nanostructured lipid carriers (NLCs). These systems are designed to improve the bioavailability

and control the release of poorly water-soluble drugs.

Hypothetical Role of Stearyl Myristate in a Solid Lipid Nanoparticle (SLN) Drug Delivery System
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Caption: Logical diagram illustrating the potential role of stearyl myristate in a drug delivery

system.
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Signaling Pathways
Currently, there is no direct scientific literature implicating stearyl myristate in specific

signaling pathways. As a saturated fatty acid ester, it is primarily metabolized into its constituent

parts: stearyl alcohol and myristic acid. Myristic acid is a known substrate for protein N-

myristoylation, a post-translational modification that can influence protein localization and

function. However, any potential downstream effects on signaling would be indirect and

dependent on the metabolic fate of its components. Further research is required to explore any

direct interactions of stearyl myristate with cellular signaling cascades.

Safety and Toxicology
Stearyl myristate is generally considered safe for use in cosmetic and topical applications.

Safety assessments of related fatty acid esters have shown no systemic toxicity, sensitization,

or significant irritation. As with any excipient, its compatibility and safety profile within a specific

drug formulation would require thorough evaluation.

Conclusion
Stearyl myristate is a well-characterized fatty acid ester with established use in the cosmetics

industry. Its physicochemical properties, such as its lipid nature and emollient characteristics,

suggest its potential as a valuable excipient in pharmaceutical formulations, particularly in the

development of novel drug delivery systems for topical and oral administration. Further

research into its role in enhancing drug permeation, its utility in nanoparticle formulations, and

its detailed toxicological profile in various routes of administration will be crucial for its

successful application in the pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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